Cas no 112008-26-1 (Phenol, 3-[ethyl(3-methylbutyl)amino]-)

Phenol, 3-[ethyl(3-methylbutyl)amino]- structure
112008-26-1 structure
Product Name:Phenol, 3-[ethyl(3-methylbutyl)amino]-
CAS No:112008-26-1
MF:C13H21NO
MW:207.311943769455
CID:1203569
PubChem ID:10878344
Update Time:2025-04-20

Phenol, 3-[ethyl(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[ethyl(3-methylbutyl)amino]-
    • 3-[ethyl(3-methylbutyl)amino]phenol
    • DTXSID20446825
    • IXTNODIUFUYXQU-UHFFFAOYSA-N
    • SCHEMBL7072231
    • 112008-26-1
    • Inchi: 1S/C13H21NO/c1-4-14(9-8-11(2)3)12-6-5-7-13(15)10-12/h5-7,10-11,15H,4,8-9H2,1-3H3
    • InChI Key: IXTNODIUFUYXQU-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)N(CC)CCC(C)C

Computed Properties

  • Exact Mass: 207.16243
  • Monoisotopic Mass: 207.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited